Cas no 1804777-51-2 (Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1804777-51-2
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4831355
• Update Time: 2025-06-13

Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7F6NO4/c1-2-20-8(19)4-3-5(21-10(14,15)16)6(7(18)17-4)9(11,12)13/h3H,2H2,1H3,(H,17,18)
• InChI Key： FQXFQQUSDJPGAW-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)OCC)=CC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804777-51-2): A Comprehensive Overview

Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1804777-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The presence of multiple fluorinated substituents and functional groups makes it a particularly intriguing molecule for further study and development.

The structure of Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate features a pyridine core substituted with a hydroxyl group at the 2-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 3-position. Additionally, the carboxylate moiety is esterified with an ethyl group at the 6-position. This unique arrangement of functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl and trifluoromethoxy groups in Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate contribute to these desirable properties, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of pharmacologically active agents. The pyridine core is a common motif in many drugs, including antiviral, antibacterial, and anticancer agents. By modifying this core with various substituents, researchers can fine-tune the biological activity and selectivity of the resulting compounds. For instance, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the fluorinated groups can improve pharmacokinetic profiles.

Recent studies have demonstrated the utility of Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced biological activity. For example, modifications at the carboxylate ester group have led to the discovery of new compounds with improved solubility and bioavailability. Similarly, variations in the positions and types of fluorinated substituents have resulted in molecules with altered receptor binding affinities.

The pharmaceutical industry has been particularly interested in exploring fluorinated pyridines for their potential as drug candidates. These compounds often exhibit superior pharmacological properties compared to their non-fluorinated counterparts. The ability to fine-tune these properties through structural modifications makes Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate an invaluable tool for medicinal chemists.

Moreover, Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate has shown promise in preclinical studies as a precursor for developing treatments against various diseases. Its structural features suggest potential applications in areas such as inflammation modulation, pain management, and neuroprotection. Further research is needed to fully elucidate its therapeutic potential and to identify new targets for intervention.

The synthesis of Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the preparation of halogenated pyridines, which are then functionalized through nucleophilic substitution reactions to introduce the desired substituents. The final step involves esterification of the carboxylic acid group to yield the ethyl ester derivative.

One of the challenges associated with working with this compound is its sensitivity to environmental conditions such as moisture and light. Proper storage and handling techniques are essential to maintain its integrity throughout various stages of research and development. Additionally, due to its complex structure, purification methods must be carefully optimized to ensure high yields and purity levels.

In conclusion, Ethyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804777-51-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with improved pharmacological properties. As our understanding of fluorinated compounds continues to grow, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.